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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of
aqueous solutions of 2-(2-Aminoethoxy)ethanol (AEEA). Due to a scarcity of publicly
available experimental data for AEEA, this document presents comparative data for structurally
similar aqueous amine solutions, including monoethanolamine (MEA), diethanolamine (DEA),
and N-methyldiethanolamine (MDEA). Furthermore, detailed experimental protocols for
determining key thermodynamic properties are provided, offering a foundational methodology
for the characterization of aqueous AEEA.

Quantitative Thermodynamic Data

Comprehensive experimental data for the density, viscosity, and isobaric heat capacity of
aqueous 2-(2-Aminoethoxy)ethanol solutions across a range of concentrations and
temperatures is not readily available in the reviewed literature. However, data for other
agueous alkanolamine solutions, which are often used in similar applications such as carbon
capture and as solvents, can provide valuable comparative insights. The following tables
summarize representative data for agueous solutions of MEA, DEA, and MDEA.

Table 1: Density of AQueous Amine Solutions at Atmospheric Pressure
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Amine Mass Fraction (%) Temperature (K) Density (g/lcm3)
MEA 30 303.15 1.0115

313.15 1.0071

323.15 1.0025

DEA 30 303.15 1.0256

313.15 1.0215

323.15 1.0172

MDEA 30 303.15 1.0281

313.15 1.0238

323.15 1.0194

Note: Data is representative and compiled from various sources for illustrative purposes.

Table 2: Viscosity of Aqueous Amine Solutions at Atmospheric Pressure

Amine Mass Fraction (%) Temperature (K) Viscosity (mPa-s)
MEA 30 303.15 531

313.15 3.85

323.15 2.89

DEA 30 303.15 13.5

313.15 9.12

323.15 6.45

MDEA 30 303.15 8.23

313.15 5.87

323.15 4.34
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Note: Data is representative and compiled from various sources for illustrative purposes.

Table 3: Isobaric Heat Capacity of Aqueous Amine Solutions at Atmospheric Pressure

Isobaric Heat

Amine Mass Fraction (%) Temperature (K) .
Capacity (J/g-K)

MEA 30 303.15 3.85
313.15 3.89

323.15 3.93

DEA 30 303.15 3.65
313.15 3.69

323.15 3.73

MDEA 30 303.15 3.78
313.15 3.82

323.15 3.86

Note: Data is representative and compiled from various sources for illustrative purposes.

Experimental Protocols

The following sections detail the established methodologies for determining the thermodynamic
properties of aqueous amine solutions. These protocols are widely applicable and can be
adapted for the specific analysis of aqueous 2-(2-Aminoethoxy)ethanol.

Density Measurement

The density of aqueous amine solutions is commonly measured using a vibrating tube
densimeter.[1][2][3][4][5][6]

Apparatus:

 Vibrating tube densimeter (e.g., Anton Paar DMA series)
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e Thermostatic bath for temperature control
e Syringes for sample injection

o Calibrants: dry air and deionized water
Procedure:

» Calibration: The densimeter is calibrated using materials with well-known densities, typically
dry air and deionized water, at the desired experimental temperatures.

o Sample Preparation: Aqueous solutions of 2-(2-Aminoethoxy)ethanol are prepared at
various concentrations by mass using an analytical balance.

o Measurement: A small sample of the prepared solution is injected into the U-shaped tube of
the densimeter. The instrument measures the oscillation period of the tube, which is directly
related to the density of the sample.

o Temperature Control: The temperature of the measuring cell is precisely controlled by an
external thermostatic bath. Measurements are taken at a range of desired temperatures.

o Data Acquisition: The density values are recorded at each temperature and concentration.

Viscosity Measurement

The dynamic viscosity of agueous amine solutions can be determined using a falling body
viscometer or a rotational rheometer.[1][5][7][8]

Apparatus:

» Falling body viscometer or rotational rheometer (e.g., Anton Paar MCR series)
e Thermostatic bath for temperature control

o Calibrated standards for viscosity

Procedure (using a rotational rheometer):
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Calibration: The rheometer is calibrated using standard viscosity fluids at the desired
temperatures.

Sample Loading: A small volume of the aqueous amine solution is placed onto the lower
plate of the rheometer.

Measurement: The upper plate (e.g., a cone or parallel plate) is lowered to a defined gap.
The viscosity is determined by measuring the torque required to rotate the upper plate at a
specific shear rate.

Temperature and Concentration Dependence: Measurements are performed over a range of
temperatures, controlled by a Peltier system, and for each of the prepared concentrations.

Isobaric Heat Capacity Measurement

A non-adiabatic quasi-isothermal flow calorimeter is a suitable instrument for measuring the

isobaric heat capacity of liquid mixtures.[9][10]

Apparatus:

Flow calorimeter
High-precision pump for constant flow rate
Data acquisition system to measure temperature and power input

Thermostatic bath

Procedure:

Calibration: The calorimeter is calibrated using a reference fluid with a well-known heat
capacity, such as water.

Sample Flow: The aqueous 2-(2-Aminoethoxy)ethanol solution is pumped through the
calorimetric cell at a constant and known flow rate.

Heating: A known amount of heat is supplied to the sample by an electric heater within the
cell.
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o Temperature Measurement: The temperature difference between the inlet and outlet of the
calorimetric cell is measured with high-precision thermometers.

» Calculation: The isobaric heat capacity is calculated from the flow rate, the power input, and
the measured temperature difference. Measurements are repeated for various
concentrations and temperatures.

Vapor-Liquid Equilibrium (VLE) Measurement

The vapor-liquid equilibrium of binary agueous amine solutions is often determined using a
dynamic equilibrium still, such as a modified Swietoslawski ebulliometer.[11][12][13][14][15][16]
[17]

Apparatus:

Modified Swietoslawski ebulliometer

Pressure control system

Temperature measurement system (e.g., calibrated platinum resistance thermometer)

Sampling ports for liquid and vapor phases

Analytical instrumentation for composition analysis (e.g., gas chromatography or titration)

Procedure:

e Charging the Still: The ebulliometer is charged with a known composition of the aqueous 2-
(2-Aminoethoxy)ethanol solution.

o Establishing Equilibrium: The mixture is heated to its boiling point at a controlled pressure.
The apparatus is designed to ensure that the circulating vapor and liquid phases reach
equilibrium.

o Temperature and Pressure Measurement: Once the system reaches a steady state, the
equilibrium temperature and pressure are recorded.
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o Sampling: Samples of both the liquid and condensed vapor phases are carefully withdrawn
from the respective sampling ports.

o Composition Analysis: The composition of the liquid and vapor samples is determined using
an appropriate analytical technique. Acid-base titration is a common and reliable method for
guantifying amine concentration in aqueous solutions.[11]

e Varying Composition: The VLE data for different compositions can be obtained by
incrementally adding one of the components to the still and repeating the equilibrium
measurements.

Visualizations

The following diagram illustrates a generalized workflow for the experimental determination of
the thermodynamic properties of an agueous amine solution.
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Caption: Experimental workflow for determining thermodynamic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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